![molecular formula C9H17F3N2O B1439596 1-[3-(2,2,2-Trifluoroethoxy)propyl]piperazine CAS No. 1208420-34-1](/img/structure/B1439596.png)
1-[3-(2,2,2-Trifluoroethoxy)propyl]piperazine
Overview
Description
“1-[3-(2,2,2-Trifluoroethoxy)propyl]piperazine” is a chemical compound with the CAS Number: 1208420-34-1 . It has a molecular weight of 226.24 . The IUPAC name for this compound is this compound .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C9H17F3N2O/c10-9(11,12)8-15-7-1-4-14-5-2-13-3-6-14/h13H,1-8H2 . This code provides a specific representation of the molecular structure.Physical And Chemical Properties Analysis
The compound “this compound” has a molecular weight of 226.24 .Scientific Research Applications
Piperazine Derivatives as Therapeutic Agents
Piperazine and its derivatives, including 1-[3-(2,2,2-Trifluoroethoxy)propyl]piperazine, are crucial in the rational design of drugs due to their versatile medicinal potential. These compounds are found in a wide array of drugs with therapeutic uses ranging from antipsychotic, antihistamine, antianginal, to antidepressant, anticancer, antiviral, cardio protectors, anti-inflammatory, and imaging agents. Modifying the substitution pattern on the piperazine nucleus significantly impacts the medicinal potential of the resultant molecules, suggesting their broad applicability in drug discovery and development for various diseases (Rathi et al., 2016).
Anti-mycobacterial Activity
Piperazine and its analogues have demonstrated significant anti-mycobacterial activity, particularly against Mycobacterium tuberculosis (MTB), including multidrug-resistant (MDR) and extremely drug-resistant (XDR) strains. This underscores the importance of piperazine as a vital building block in the development of potent anti-TB molecules, supporting medicinal chemists in designing safer, selective, and cost-effective anti-mycobacterial agents (Girase et al., 2020).
Antidepressant Applications
The presence of a piperazine substructure is a common feature among many marketed antidepressants. This is attributed not only to its favorable CNS pharmacokinetic profile but also to its role in specific binding conformations of these agents. Recent developments in piperazine‐based antidepressants and structure-activity relationship (SAR) studies highlight the importance of piperazine in designing novel antidepressants with enhanced efficacy and potency (Kumar et al., 2021).
Antimicrobial Agents
Piperazine derivatives have also been recognized for their antimicrobial properties, including antibacterial, antifungal, antitubercular, anticancer, antiviral, and antioxidant activities. This diversity in biological activity positions piperazine derivatives as promising candidates in the fight against infectious diseases, aiding in the design and development of potent antimicrobial agents (Patel et al., 2022).
Environmental Applications
Piperazine-based nanofiltration (NF) membranes, especially those with crumpled polyamide layers, have shown great potential in environmental applications such as water softening, purification, and wastewater treatment. These membranes offer significant improvements in separation performance, including enhanced water permeance and selectivity, demonstrating the versatility of piperazine derivatives beyond pharmacological uses (Shao et al., 2022).
Safety and Hazards
Properties
IUPAC Name |
1-[3-(2,2,2-trifluoroethoxy)propyl]piperazine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H17F3N2O/c10-9(11,12)8-15-7-1-4-14-5-2-13-3-6-14/h13H,1-8H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ILEHMOSNWBSNBQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1)CCCOCC(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H17F3N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
226.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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